Cas no 51690-26-7 (Coumarin-6-carboxaldehyde)

Coumarin-6-carboxaldehyde is a fluorescent derivative of coumarin, characterized by its aldehyde functional group at the 6-position. This compound exhibits strong fluorescence properties, making it valuable as a probe in biochemical and cellular imaging applications. Its high quantum yield and photostability enhance sensitivity in detection methods. The aldehyde group allows for further functionalization, enabling conjugation with biomolecules for targeted labeling. Coumarin-6-carboxaldehyde is particularly useful in studying membrane dynamics, intracellular trafficking, and as a marker in fluorescence microscopy. Its compatibility with organic solvents and aqueous buffers broadens its applicability in diverse experimental conditions. The compound's stability and reactivity make it a versatile tool in analytical and synthetic chemistry.
Coumarin-6-carboxaldehyde structure
Coumarin-6-carboxaldehyde structure
Product Name:Coumarin-6-carboxaldehyde
CAS No:51690-26-7
MF:C10H6O3
MW:174.152842998505
MDL:MFCD01941322
CID:56069
PubChem ID:2735831
Update Time:2025-06-09

Coumarin-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Formaldehydecoumarin
    • Coumarin-6-carboxaldehyde
    • 2-Oxochromene-6-carbaldehyde
    • SCHEMBL971517
    • PS-6127
    • 51690-26-7
    • 2-Oxo-2H-Chromene-6-Carbaldehyde
    • DTXSID00370977
    • N,N,N,N-TETRAPHENYL-9H-CARBAZOLE-2,7-DIAMINE
    • MFCD01941322
    • 2-Oxo-2H-chromene-6-carboxaldehyde
    • A828731
    • 6-Aldehydocoumarin
    • F14768
    • CS-0207082
    • AKOS006228794
    • 6-Formylcoumarin
    • 6-formyl coumarin
    • FT-0676481
    • SY392426
    • 2H-1-Benzopyran-6-carboxaldehyde, 2-oxo-
    • MDL: MFCD01941322
    • Inchi: 1S/C10H6O3/c11-6-7-1-3-9-8(5-7)2-4-10(12)13-9/h1-6H
    • InChI Key: RQCHYJGDSCWRSQ-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C=C(C=O)C=CC1=2)=O

Computed Properties

  • Exact Mass: 174.03200
  • Monoisotopic Mass: 174.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Density: 1.352
  • Melting Point: 192-194
  • Boiling Point: 383.1°Cat760mmHg
  • Flash Point: 176°C
  • Refractive Index: 1.642
  • PSA: 47.28000
  • LogP: 1.60550

Coumarin-6-carboxaldehyde Security Information

Coumarin-6-carboxaldehyde Customs Data

  • HS CODE:29322980
  • Customs Data:

    China Customs Code:

    29322980

Coumarin-6-carboxaldehyde Pricemore >>

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